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Compound of Interest

Compound Name: 1-Bromopentadecane-1-13C

Cat. No.: B15138838

An In-depth Technical Guide to Safety Precautions and Handling of 1-Bromopentadecane-1-
13C

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides comprehensive safety and handling information for 1-
Bromopentadecane-1-13C, a stable isotope-labeled compound used in scientific research.
While the carbon-13 isotope itself is non-radioactive and poses no radiological threat, the
chemical properties of the parent molecule, 1-bromopentadecane, require careful handling to
ensure laboratory safety.

Physicochemical Data

The key physical and chemical properties of 1-Bromopentadecane are summarized below. The
isotopic labeling with Carbon-13 results in a negligible change to these values.
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Property Value Reference
Molecular Formula CisH3z1Br [1]
Molecular Weight ~291.31 g/mol (unlabeled) [1]
Appearance Clear to yellow liquid or solid [1]
Melting Point 18-19°C/64.4-66.2 °F [1]
Boiling Point 159 - 160 °C / 318.2 - 320 °F ]
@ 5 mmHg
Flash Point 110 °C /230 °F [1]
Density 1.005 g/mL at 25 °C [2]
Solubility Insoluble in water. [3]

Hazard Identification and GHS Classification

Based on the available data for 1-bromopentadecane, the compound is classified as follows:
« Skin Irritation: Category 2[4]

» Serious Eye Irritation: Category 2A[4]

» Specific target organ toxicity — single exposure (Respiratory tract irritation): Category 3[4]
Hazard Statements:

e H315: Causes skin irritation.[4]

e H319: Causes serious eye irritation.[4]

e H335: May cause respiratory irritation.[4]

Experimental Protocols for Safe Handling

Adherence to strict laboratory protocols is essential when working with 1-Bromopentadecane-
1-13C to minimize exposure and ensure a safe working environment.
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Engineering Controls

o Ventilation: All work should be conducted in a well-ventilated area. For procedures that may
generate vapors or aerosols, such as heating or agitation, a certified chemical fume hood is
mandatory.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[1]

o Hand Protection: Chemically resistant gloves, such as nitrile, must be worn. Inspect gloves
for any signs of degradation or puncture before use.

« Body Protection: A laboratory coat should be worn at all times. For tasks with a higher risk of
splashing, a chemically resistant apron is recommended.

Handling and Storage

» General Handling: Avoid direct contact with skin and eyes.[1] Do not breathe vapors or mists.
[1] After handling, wash hands and any exposed skin thoroughly.

e Storage: Store in a cool, dry, and well-ventilated area.[5] Keep the container tightly sealed to
prevent moisture ingress and contamination. Store away from incompatible materials such
as strong oxidizing agents and strong bases.[1]

Waste Disposal

o Chemical Waste: All waste materials, including contaminated consumables and unused
product, must be disposed of as hazardous chemical waste.

e Regulations: Disposal must be in accordance with all applicable local, regional, and national
regulations. Do not dispose of this chemical into the sewer system.

Emergency Procedures
First-Aid Measures
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 Inhalation: If inhaled, move the individual to fresh air.[1][5] If breathing is difficult, provide
oxygen. Seek immediate medical attention.

o Skin Contact: In case of skin contact, immediately remove all contaminated clothing and
wash the affected area with soap and plenty of water for at least 15 minutes.[1][5] Seek
medical attention if irritation persists.

o Eye Contact: If the chemical enters the eyes, immediately flush with plenty of water for at
least 15 minutes, occasionally lifting the upper and lower eyelids.[1][5] Remove contact
lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: If swallowed, do NOT induce vomiting.[5] Rinse the mouth with water. Seek
immediate medical attention.

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[1]

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide,
carbon dioxide, and hydrogen halides.[1]

o Special Protective Equipment: Firefighters should wear a self-contained breathing apparatus
(SCBA) and full protective gear.[1]

Accidental Release Measures

e Personal Precautions: Evacuate unnecessary personnel from the area. Wear appropriate
PPE, including respiratory protection if vapors are present. Ensure adequate ventilation.

e Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a suitable container for disposal.[1][5] For large spills, dike the area
to prevent spreading and contact the appropriate emergency response team.

Visualized Workflows and Safety Concepts
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Caption: A standard laboratory workflow for handling hazardous chemicals.
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Caption: The hierarchy of controls for minimizing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromopentadecane-1-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138838#safety-precautions-and-handling-
guidelines-for-1-bromopentadecane-1-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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